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Compound of Interest

Compound Name: Pentaborane

Cat. No.: B011624

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties of
pentaborane(9) (BsHo), a high-energy boron hydride. The information is curated for
researchers, scientists, and professionals in drug development who may encounter or work
with this highly reactive and toxic compound. This document summarizes key quantitative data
in structured tables, outlines detailed experimental protocols for property determination with an
emphasis on safety, and includes visualizations of logical relationships and experimental
workflows.

Core Physical Properties

Pentaborane(9) is a colorless, volatile liquid with a pungent, sour milk-like odor.[1][2] It is a
highly polar compound with a significant dipole moment.[1] A key characteristic is its pyrophoric
nature, meaning it can ignite spontaneously in air, especially when impure.[1][3] It is soluble in
hydrocarbons such as benzene and cyclohexane, as well as in various greases.[1][3]

Quantitative Data Summary

The following tables summarize the key physical properties of pentaborane(9).
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Property

Value

Notes

Molecular Formula

BsHo

Molar Mass 63.13 g/mol [3]
Can have a slight yellow
Appearance Colorless, mobile liquid[3] coloration if impurities are
present.
) ] Sensory adaptation occurs
Pungent, like sour milk or _ _
Odor } quickly, making odor an
garlic[2][3] ] ]
unreliable warning.
Melting Point -46.8 °C (-52.2 °F; 226.3 K)[1]
N ) At standard atmospheric
Boiling Point 58.4 °C (137.1 °F; 331.5 K)[1]

pressure.

Density (liquid)

0.618 g/mL at 25 °C[1][3]

0.61 g/cm3 at 0 °C.[4]

Vapor Density

2.2 (air = 1)[2]

Vapors are heavier than air.[1]

Dipole Moment

2.13 D[1]

Indicative of a highly polar

molecule.

Surface Tension

20.8 dynes/cm at 25 °C[2]

Heat of Formation (liquid,
298.15 K)

+73.2 kJ/mol[5]

Vapor Pressure

Temperature (°C)

1 kPa (7.5 mmHg) -34.8[2]
10 kPa (75 mmHg) 3.8[2]
22.8 kPa (171 mmHg) 20[2]
100 kPa (750 mmHg) 57.6[2]
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Flammability and Stability Value Notes
Flash Point 30 °C (86 °F)[3][6] Closed cup.
For pure material;
Autoignition Temperature ~35 °C (95 °F)[2][6] spontaneously flammable if
impure.[2]
Explosive Limits in Air 0.42% - 98%]6]
N Decomposes to produce
Decomposition Temperature >150 °C (302 °F)[2][3]

hydrogen gas.[1]

Experimental Protocols

Given the hazardous nature of pentaborane(9), all experimental procedures must be

conducted in a well-ventilated fume hood or a glovebox under an inert atmosphere (e.g., dry

nitrogen).[7] Appropriate personal protective equipment (PPE), including a self-contained

breathing apparatus and a fully encapsulating, chemical-resistant suit, is mandatory.[2]

Determination of Boiling Point (Micro-reflux method)

This method is suitable for small sample volumes and enhances safety by containing the

substance.

Apparatus:

Small test tube (e.g., 10 x 75 mm)

e Micro-stir bar

o Digital thermometer with a thermocouple probe
o Heating block with a magnetic stirrer

« Inert gas source (e.g., nitrogen) with a bubbler

o Condenser (optional, for extended reflux)
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Procedure:

Place a micro-stir bar and approximately 0.5 mL of pentaborane(9) into the test tube within
an inert atmosphere glovebox.

Seal the test tube with a septum, ensuring a snug fit.

Insert the thermocouple probe through the septum, positioning the tip approximately 1 cm
above the liquid surface to measure the vapor temperature.

Insert a needle connected to the inert gas source through the septum to provide a slight
positive pressure and a vent needle connected to a bubbler to prevent pressure buildup.

Place the test tube in the heating block on the magnetic stirrer.
Turn on the stirrer to ensure smooth boiling.

Gently heat the sample. Observe the formation of a reflux ring (condensing vapor) on the
inner wall of the test tube.

Adjust the heating rate so that the reflux ring is stable at the level of the thermometer's

Sensor.

The stable temperature reading on the thermometer is the boiling point of the liquid.[5]

Determination of Vapor Pressure (Static Method)

This method measures the equilibrium vapor pressure in a closed system.

Apparatus:

A small, robust, and leak-tight flask with a sidearm connected to a pressure transducer.
A temperature probe (thermocouple or RTD) inserted into the flask.
A vacuum pump.

A thermostatically controlled bath.
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Procedure:

e Introduce a small, purified sample of pentaborane(9) into the flask in a controlled
environment.

o Attach the flask to a vacuum line and freeze the sample with liquid nitrogen.
o Evacuate the flask to remove any residual air or other gases.

o Seal the flask from the vacuum line.

e Allow the sample to thaw and place the flask in the thermostatic bath.

¢ Allow the system to reach thermal equilibrium at a set temperature.

e Record the temperature and the pressure reading from the transducer. This pressure is the
vapor pressure at that temperature.

» Repeat the measurement at various temperatures to obtain a vapor pressure curve.[1]

Determination of Density (Pycnometer Method)

A pycnometer is a flask with a specific, accurately known volume, used for precise density
measurements.

Apparatus:

o Apycnometer (a small glass flask with a ground-glass stopper containing a capillary tube).
e An analytical balance.

e Athermostatic bath.

Procedure:

e Thoroughly clean and dry the pycnometer and weigh it accurately on the analytical balance.

e In an inert atmosphere, fill the pycnometer with pentaborane(9). Insert the stopper carefully,
allowing excess liquid to exit through the capillary.
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e Thermostat the filled pycnometer in the bath to a constant temperature.
* Remove the pycnometer, wipe it dry, and weigh it accurately.

e The mass of the pentaborane(9) is the difference between the filled and empty pycnometer
weights.

e The density is calculated by dividing the mass of the pentaborane(9) by the known volume
of the pycnometer.[8]

Visualizations
Logical Relationships of Physical Properties

The physical state and properties of pentaborane(9) are highly dependent on temperature and
pressure. The following diagram illustrates these relationships.
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Caption: Interdependence of Pentaborane(9) Physical Properties.

Experimental Workflow: Boiling Point Determination

The workflow for determining the boiling point of pentaborane(9) must prioritize safety and
containment.
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Preparation (Inert Atmosphere)

Sample Preparation:
Place ~0.5 mL B5H9 and stir bar in test tube

:

Assemble Apparatus:
Seal with septum, insert thermocouple and inert gas needles

Measurement

Place in Heating Block

i

Start Stirring and Gentle Heating

i

Observe for Stable Reflux Ring at Thermocouple

i

Record Stable Temperature as Boiling Point

Shutdown & Decontamination

Cool Apparatus

i

Decontaminate Sample and Apparatus
(e.g., with isopropanol)

Click to download full resolution via product page

Caption: Safe Workflow for Pentaborane(9) Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Pentaborane(9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011624#what-are-the-physical-properties-of-
pentaborane-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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